![molecular formula C19H23FN2O6S2 B2549498 4-(5-(4-fluoro-N-methylphenylsulfonamido)-2,4-dimethylphenylsulfonamido)butanoic acid CAS No. 899981-64-7](/img/structure/B2549498.png)
4-(5-(4-fluoro-N-methylphenylsulfonamido)-2,4-dimethylphenylsulfonamido)butanoic acid
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Description
4-(5-(4-fluoro-N-methylphenylsulfonamido)-2,4-dimethylphenylsulfonamido)butanoic acid is a useful research compound. Its molecular formula is C19H23FN2O6S2 and its molecular weight is 458.52. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Applications
One notable application of compounds related to 4-(5-(4-fluoro-N-methylphenylsulfonamido)-2,4-dimethylphenylsulfonamido)butanoic acid is in the field of antimicrobial research. A study by Zareef, Iqbal, and Arfan (2008) demonstrated the successful synthesis of novel compounds through the cyclization of 4-(substituted-phenylsulfonamido)butanoic acids. These compounds were tested for their antimicrobial activity, showing promise as potential antimicrobial agents due to their minimum inhibitory concentration (MIC) values ranging from 0.09-1.0 mg (Zareef, Iqbal, & Arfan, 2008).
Molecular Imaging
The compound's utility extends into the domain of molecular imaging, particularly in the detection and monitoring of apoptotic cell death. Basuli et al. (2012) investigated a fluorine-18-radiolabeled analog of a related molecule for positron emission tomography (PET) studies. This application is crucial for monitoring antiapoptotic drug treatments, showcasing the compound's potential in advancing diagnostic imaging techniques (Basuli, Wu, Shi, Teng, Li, Sulima, Bate, Young, McMillan, & Griffiths, 2012).
Protein Structure and Dynamics
Another significant application is in the study of protein structure and dynamics. Summerer et al. (2006) reported the biosynthetic incorporation of a fluorescent amino acid, which shares structural similarities with this compound, into proteins at defined sites. This strategy enables the selective study of protein folding, localization, and interactions, providing a powerful tool for biochemical and cellular studies (Summerer, Chen, Wu, Deiters, Chin, & Schultz, 2006).
Properties
IUPAC Name |
4-[[5-[(4-fluorophenyl)sulfonyl-methylamino]-2,4-dimethylphenyl]sulfonylamino]butanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O6S2/c1-13-11-14(2)18(29(25,26)21-10-4-5-19(23)24)12-17(13)22(3)30(27,28)16-8-6-15(20)7-9-16/h6-9,11-12,21H,4-5,10H2,1-3H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVPROTQQJNSYQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1N(C)S(=O)(=O)C2=CC=C(C=C2)F)S(=O)(=O)NCCCC(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.